Cas no 109292-89-9 (2,5-Dichloro-1,3-benzenedicarbonitrile)

• Product Name: 2,5-Dichloro-1,3-benzenedicarbonitrile
• CAS No: 109292-89-9
• MF: C₈H₂Cl₂N₂
• MW: 197.020879268646
• CID: 3598711
• PubChem ID: 22222968
• Update Time: 2025-10-30

2,5-Dichloro-1,3-benzenedicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonitrile, 2,5-dichloro-
• 2,5-Dichloro-1,3-benzenedicarbonitrile
• 2,5-dichlorobenzene-1,3-dicarbonitrile
• 109292-89-9
• starbld0020549
• 2,5-Dichloroisophthalonitrile
• DTXSID001028289
• SCHEMBL6081761

• Inchi： 1S/C8H2Cl2N2/c9-7-1-5(3-11)8(10)6(2-7)4-12/h1-2H
• InChI Key： CNHBUKOQNKTNEU-UHFFFAOYSA-N
• SMILES： C1(C#N)=CC(Cl)=CC(C#N)=C1Cl

Computed Properties

• Exact Mass: 195.9595035Da
• Monoisotopic Mass: 195.9595035Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,5-Dichloro-1,3-benzenedicarbonitrile

Comprehensive Overview of 2,5-Dichloro-1,3-benzenedicarbonitrile (CAS No. 109292-89-9)

2,5-Dichloro-1,3-benzenedicarbonitrile, with the CAS number 109292-89-9, is a specialized organic compound widely utilized in industrial and research applications. This compound belongs to the family of benzenedicarbonitrile derivatives, known for their unique chemical properties and versatility. Its molecular structure, featuring two chlorine atoms and two cyano groups, makes it a valuable intermediate in the synthesis of advanced materials and functional chemicals. Researchers and manufacturers often seek high-purity 2,5-Dichloro-1,3-benzenedicarbonitrile for its consistent performance in various chemical reactions.

In recent years, the demand for 2,5-Dichloro-1,3-benzenedicarbonitrile has surged due to its role in developing agrochemicals and pharmaceutical intermediates. With growing interest in sustainable chemistry, this compound is being explored for its potential in green synthesis and catalytic applications. Users frequently search for "2,5-Dichloro-1,3-benzenedicarbonitrile suppliers" or "CAS 109292-89-9 specifications," highlighting its commercial relevance. Additionally, its thermal stability and reactivity profile make it a subject of interest in material science and polymer research.

The synthesis of 2,5-Dichloro-1,3-benzenedicarbonitrile typically involves halogenation and nitration processes, followed by purification to achieve the desired chemical purity. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its quality. Industries prioritize batch-to-batch consistency, especially when the compound is used in high-value applications like electronic materials or specialty coatings. Environmental and safety considerations also drive inquiries about "2,5-Dichloro-1,3-benzenedicarbonitrile handling guidelines" and "storage conditions for CAS 109292-89-9."

From a regulatory perspective, 2,5-Dichloro-1,3-benzenedicarbonitrile is subject to standard chemical safety protocols. While not classified as hazardous under most jurisdictions, proper laboratory practices are recommended. The compound's physicochemical properties, including melting point and solubility, are critical for formulators designing custom chemical solutions. Its compatibility with other reagents is another area of focus, particularly in multistep synthetic routes.

Looking ahead, innovations in process optimization and waste reduction are expected to shape the future of 2,5-Dichloro-1,3-benzenedicarbonitrile production. Researchers are investigating catalytic alternatives to traditional methods to enhance efficiency. As industries increasingly adopt circular economy principles, the reuse and recycling of intermediates like this compound may gain traction. For those sourcing CAS 109292-89-9, partnering with reliable chemical manufacturers ensures access to high-quality products tailored to specific needs.